Cas no 1261797-79-8 (3-(Difluoromethyl)-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl)

3-(Difluoromethyl)-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl is a fluorinated biphenyl derivative characterized by its unique trifluoromethyl and difluoromethyl substituents, which enhance its electronic and steric properties. The presence of multiple fluorine atoms contributes to increased lipophilicity and metabolic stability, making it a valuable intermediate in agrochemical and pharmaceutical research. Its structural features enable selective reactivity in cross-coupling and functionalization reactions, facilitating the synthesis of complex fluorinated compounds. The trifluoromethoxy group further improves resistance to enzymatic degradation, enhancing its utility in bioactive molecule development. This compound is particularly suited for applications requiring high chemical stability and precise molecular tuning.
3-(Difluoromethyl)-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl structure
1261797-79-8 structure
Product Name:3-(Difluoromethyl)-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl
CAS No:1261797-79-8
MF:C15H8F8O
MW:356.210652351379
CID:4990524
Update Time:2025-05-21

3-(Difluoromethyl)-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethyl)-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl
    • Inchi: 1S/C15H8F8O/c16-13(17)11-3-1-2-10(12(11)14(18,19)20)8-4-6-9(7-5-8)24-15(21,22)23/h1-7,13H
    • InChI Key: ZUXGFCSLXTWRGH-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(F)F)=CC=CC=1C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 397
  • XLogP3: 6.2
  • Topological Polar Surface Area: 9.2

3-(Difluoromethyl)-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011011668-250mg
3-(Difluoromethyl)-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl
1261797-79-8 97%
250mg
489.60 USD 2021-07-04
Alichem
A011011668-500mg
3-(Difluoromethyl)-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl
1261797-79-8 97%
500mg
806.85 USD 2021-07-04
Alichem
A011011668-1g
3-(Difluoromethyl)-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl
1261797-79-8 97%
1g
1,490.00 USD 2021-07-04

Additional information on 3-(Difluoromethyl)-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl

3-(Difluoromethyl)-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl, identified by the CAS number 1261797-79-8, is a highly specialized aromatic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The substituents on the rings—difluoromethyl, trifluoromethoxy, and trifluoromethyl groups—contribute to its distinctive chemical properties and reactivity.

The synthesis of this compound involves a series of carefully designed organic reactions, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and fluorination processes. Recent advancements in catalytic methods have enabled the efficient and selective synthesis of this compound, minimizing side reactions and improving yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

The structural features of 3-(Difluoromethyl)-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl make it an attractive candidate for various applications. In the pharmaceutical industry, this compound has been investigated as a potential lead molecule for drug development, particularly in the design of kinase inhibitors and other therapeutic agents. Its ability to modulate cellular signaling pathways makes it a valuable tool in the study of diseases such as cancer and neurodegenerative disorders.

In the field of agrochemistry, this compound has shown promise as a component in herbicides and fungicides due to its ability to inhibit key enzymes involved in plant metabolism. Recent studies have demonstrated its efficacy in controlling invasive plant species without adverse effects on non-target organisms, making it a sustainable option for pest management.

The electronic properties of 3-(Difluoromethyl)-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl also make it suitable for applications in organic electronics. Its high electron-withdrawing capacity enhances the performance of organic semiconductors, making it a potential candidate for use in flexible displays, solar cells, and wearable electronics.

Recent research has focused on understanding the environmental fate and toxicity of this compound to ensure its safe use in commercial applications. Studies have shown that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. However, further investigations are needed to assess its long-term impact on ecosystems.

In conclusion, 3-(Difluoromethyl)-4'-(trifluoromethoxy)-2-(trifluoromethyl)biphenyl is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and functional groups provide a foundation for innovative research and development efforts. As scientific understanding of this compound continues to grow, it is expected to play an increasingly important role in advancing modern technologies and therapies.

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